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Compound of Interest

Compound Name: 303052-45-1

Cat. No.: B612592 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the proper handling of Neuropeptide Y (29-64) to ensure its stability and efficacy

in experimental settings. The primary focus is on avoiding degradation caused by repeated

freeze-thaw cycles.

Frequently Asked Questions (FAQs)
Q1: Why is it critical to avoid repeated freeze-thaw cycles with Neuropeptide Y (29-64)?

Repeatedly freezing and thawing peptide solutions like Neuropeptide Y (NPY) (29-64) can lead

to significant degradation and loss of biological activity. Each cycle can cause the formation of

ice crystals, which can denature the peptide's structure. Furthermore, pH shifts and increased

solute concentration during the freezing process can damage the peptide. This degradation can

lead to inconsistent experimental results and reduced efficacy. Several suppliers explicitly

recommend aliquoting the reconstituted solution to minimize freeze-thaw cycles.[1][2]

Q2: I have received lyophilized NPY (29-64). How should I store it before reconstitution?

Lyophilized (powder) NPY (29-64) is relatively stable and should be stored desiccated and

protected from light.[2] For long-term storage, follow the temperature guidelines summarized

below.

Q3: My reconstituted NPY (29-64) has been through multiple freeze-thaw cycles. Can I still use

it?
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It is strongly discouraged. While the peptide may retain some activity, it is likely compromised.

Using such a solution could introduce significant variability and unreliable data into your

experiments. For critical applications, it is always best to use a freshly thawed aliquot or a

newly prepared solution. Studies on other proteins and peptides show that repeated freeze-

thaw cycles can significantly alter sample integrity.[3]

Q4: How do I properly prepare my stock solution to prevent freeze-thaw damage?

The best practice is to reconstitute the entire vial of lyophilized peptide at once and then

immediately divide the stock solution into single-use aliquots. These aliquots can then be

stored at the appropriate temperature. This strategy ensures that you only thaw the amount of

peptide needed for a single experiment.[1][2][4]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Inconsistent results between

experiments.

Peptide degradation due to

multiple freeze-thaw cycles.

Prepare single-use aliquots of

your stock solution

immediately after

reconstitution. Use a new

aliquot for each experiment.

Precipitate observed in the

solution after thawing.

Peptide aggregation or poor

solubility, potentially

exacerbated by freeze-thaw

cycles.

Before use, gently vortex the

thawed aliquot. If precipitation

persists, sonication or gentle

warming to 37°C may help.[4]

Ensure the chosen solvent and

concentration are appropriate.

Loss of expected biological

activity.

The peptide has been

degraded.

Discard the current stock

solution. Reconstitute a fresh

vial of lyophilized NPY (29-64)

following the recommended

protocol, with careful attention

to creating single-use aliquots.

Data Summary Tables
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Table 1: Recommended Storage Conditions for Neuropeptide Y (29-64)

Form
Storage

Temperature
Duration Notes

Lyophilized Powder -20°C 1-3 years[5][6]

Store sealed and

away from moisture.

[2][6][7]

Lyophilized Powder -80°C 2 years[6]

Store sealed and

away from moisture.

[2][6][7]

Reconstituted in

Solvent
-20°C 1 month[2][4][6][7]

Must be in single-use

aliquots.

Reconstituted in

Solvent
-80°C

6 months - 1 year[2][4]

[5][7]

Must be in single-use

aliquots.

Table 2: Solubility of Neuropeptide Y (29-64)

Solvent Solubility Notes

Water (H₂O)
≥ 46.67 mg/mL (10.92 mM)[4]

[6][7]

If using water, the solution

should be filtered and sterilized

before use.[2][7]

DMSO
16.67 mg/mL (3.90 mM)[4][6]

[7]

May require sonication to fully

dissolve.[4][6][7] Use newly

opened, hygroscopic DMSO.

[7]

Experimental Protocols
Protocol: Reconstitution and Aliquoting of NPY (29-64) for Stable Storage

This protocol outlines the standard procedure for preparing a stock solution and creating

single-use aliquots to prevent degradation.
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Pre-Reconstitution:

Before opening, briefly centrifuge the vial of lyophilized NPY (29-64) to ensure all the

powder is at the bottom.

Solvent Selection:

Choose an appropriate solvent based on experimental requirements and solubility data

(see Table 2). Sterile water or high-quality DMSO are common choices.[4][6][7]

Reconstitution:

Carefully add the calculated volume of the chosen solvent to the vial to achieve the

desired stock concentration. For example, to create a 1 mM stock solution from 1 mg of

peptide (MW: 4272.7 g/mol ), add 0.234 mL of solvent.[4][6]

Gently swirl or vortex the vial to dissolve the peptide completely. If needed, sonicate briefly

in an ultrasonic bath to aid dissolution, particularly with DMSO.[4]

Aliquoting:

Immediately after the peptide is fully dissolved, divide the stock solution into smaller,

single-use volumes in low-protein-binding microcentrifuge tubes.

The volume of each aliquot should correspond to the amount needed for a single

experiment or a single day's worth of experiments.

Storage:

Securely cap the aliquots and store them at -80°C for long-term stability (up to 6 months)

or at -20°C for shorter-term storage (up to 1 month).[2][4][7]

Usage:

When needed, remove a single aliquot from the freezer and thaw it completely.

Once thawed, do not refreeze the aliquot. Discard any unused portion of the thawed

solution. For in vivo experiments, it is recommended to prepare the working solution fresh
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on the day of use.[7]

Visual Workflow and Signaling Pathway

Stock Solution Preparation

Long-Term Storage

Experimental Use

Receive Lyophilized
NPY (29-64) Powder

Store Powder
-20°C or -80°C

If not for
immediate use

Reconstitute Entire Vial
(e.g., in DMSO or H2O)

Immediately Create
Single-Use Aliquots

Store Aliquots
-80°C (6 months)

or -20°C (1 month)

Thaw ONE Aliquot

Use one at a time

Prepare Working Solution

Perform Experiment

Discard Unused
Thawed Solution
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Click to download full resolution via product page

Caption: Workflow for handling NPY (29-64) to prevent degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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